Cas no 138553-26-1 (5-Chloro-3H-1,2-benzodithiol-3-one)
138553-26-1 structure
Product Name:5-Chloro-3H-1,2-benzodithiol-3-one
CAS No:138553-26-1
MF:C7H3ClOS2
MW:202.681118249893
CID:2773173
PubChem ID:71342264
Update Time:2025-04-21
5-Chloro-3H-1,2-benzodithiol-3-one Chemical and Physical Properties
Names and Identifiers
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- DTXSID70769051
- 5-Chloro-3H-1,2-benzodithiol-3-one
- 138553-26-1
-
- Inchi: 1S/C7H3ClOS2/c8-4-1-2-6-5(3-4)7(9)11-10-6/h1-3H
- InChI Key: CPGSEUYINMZOAT-UHFFFAOYSA-N
- SMILES: ClC1C=CC2=C(C(=O)SS2)C=1
Computed Properties
- Exact Mass: 201.9313848Da
- Monoisotopic Mass: 201.9313848Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 67.7Ų
5-Chloro-3H-1,2-benzodithiol-3-one Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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